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Compound of Interest

Compound Name: Octadecaneuropeptide

Cat. No.: B1591338

The proper management and disposal of octadecaneuropeptide (ODN), a neuropeptide with
significant biological activity, are critical for ensuring laboratory safety, environmental
protection, and regulatory compliance.[1] As the toxicological properties of many research
peptides are not extensively documented, a precautionary approach is essential.[2] All waste
contaminated with octadecaneuropeptide, including solids, liquids, and consumables, should
be treated as potentially hazardous chemical waste.[3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE).[1] This includes, but is not limited to, chemical-resistant nitrile
gloves, safety glasses or goggles, and a laboratory coat.[S] When handling the lyophilized
powder form of the peptide, which can be easily aerosolized, all manipulations should be
conducted within a certified chemical fume hood or a biological safety cabinet to prevent
inhalation.[2][5]

In the event of accidental exposure:
o Skin Contact: Immediately wash the affected area with soap and water.[1]
o Eye Contact: Flush the eyes with water for at least 15 minutes.[1][6]

e Spill: Use a designated spill kit. For solid spills, gently cover with a damp paper towel to
avoid raising dust before carefully scooping the material into a sealed waste container.[4][7]
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For liquid spills, absorb with an inert material like vermiculite or sand.[4][7]

o Reporting: Notify laboratory management and the institution's Environmental Health and
Safety (EHS) office to document the incident.[1]

Quantitative Data for Octadecaneuropeptide

The following table summarizes key physical and chemical properties for
octadecaneuropeptide.

Property Value Source
Molecular Formula Cs1H138N24029 [819]
Molecular Weight 1912.1 g/mol [8][9]
CAS Number 95237-86-8 [8]
Appearance White to off-white powder [71[8]
Purity (HPLC) >95% [71[8]
Theoretical pl 417 [8]
GRAVY Score -0.45 [8]

Step-by-Step Disposal Protocol

The disposal of octadecaneuropeptide and any materials it has contaminated must be
handled as chemical waste.[2][3] Adherence to your institution's Environmental Health and
Safety (EHS) guidelines is mandatory.[2]

o Waste Segregation: At the point of generation, separate all items that have come into contact
with octadecaneuropeptide from general laboratory waste.[2][4] This includes:

o

Unused or expired peptide (solid or solution).[2]

[¢]

Contaminated consumables such as pipette tips, tubes, vials, and weighing papers.[2]

[¢]

Contaminated PPE, including gloves and disposable lab coats.[2]
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e Containerization:

o Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste
container.[4][10] High-density polyethylene (HDPE) containers are generally suitable.[4]

o Liquid Waste: Collect solutions containing the peptide in a separate, sealed, and clearly
labeled liquid chemical waste container.[4][10] Do not pour peptide solutions down the
sink.[3][4]

o Sharps Waste: Any contaminated needles, syringes, or other sharps must be disposed of
immediately in a designated, puncture-resistant sharps container.[4][7]

e Labeling: The waste container must be labeled clearly and accurately.[2] The label should
include:

o The words "Hazardous Waste".[2]

o The full chemical name: "Octadecaneuropeptide”.[2]

o The CAS Number: 95237-86-8.[2][8]

o An indication of the hazards (e.g., "Caution: Research chemical with unknown toxicity").[2]

o Storage: Store sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory, away from general traffic.[2] Secondary containment
trays are recommended to mitigate potential spills.[2]

o Final Disposal: Contact your institution's EHS department or a licensed hazardous waste
disposal contractor to arrange for the pickup and final disposal of the waste.[2][5] Maintain
meticulous records of all disposal activities, including the material's identity, quantity, and
disposal date.[1]

Experimental Workflow: General Peptide Waste
Disposal

The following diagram illustrates the standard operational workflow for the proper disposal of
laboratory peptide waste, such as octadecaneuropeptide.
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Workflow for the proper disposal of laboratory peptide waste.
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Octadecaneuropeptide Signaling and Function

Octadecaneuropeptide is derived from the diazepam-binding inhibitor (DBI) and acts as an
endogenous ligand for benzodiazepine receptors, which are part of the GABA-A receptor
complex.[11][12] It is produced by astroglial cells in the central nervous system.[12] Research
indicates that ODN has potent neuroprotective effects, protecting neurons and astrocytes from
apoptotic cell death induced by various neurotoxins.[12] These protective effects are mediated
through a specific metabotropic receptor that activates several signaling pathways, including
Protein Kinase A (PKA), Protein Kinase C (PKC), and the MAPK/ERK pathway.[12] This
cascade ultimately inhibits pro-apoptotic factors, highlighting the peptide's therapeutic potential
in the context of neurodegenerative diseases.[12]

The diagram below illustrates the general signaling pathway for the neuroprotective effects of

Octadecaneuropeptide.
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Signaling pathway of ODN's neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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